Cas no 1564452-67-0 (1-(3-fluoropyridin-4-yl)cyclohexan-1-amine)

1-(3-Fluoropyridin-4-yl)cyclohexan-1-amine is a fluorinated pyridine derivative with a cyclohexylamine moiety, offering unique structural features for pharmaceutical and agrochemical applications. The fluorine substitution at the 3-position of the pyridine ring enhances metabolic stability and influences binding affinity, making it a valuable intermediate in drug discovery. The cyclohexylamine group contributes to conformational rigidity, potentially improving selectivity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and CNS-targeting agents, due to its balanced lipophilicity and electronic properties. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use in research and development.
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine structure
1564452-67-0 structure
Product Name:1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
CAS No:1564452-67-0
MF:C11H15FN2
MW:194.248605966568
CID:6419232
PubChem ID:104737746
Update Time:2025-08-03

1-(3-fluoropyridin-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
    • Cyclohexanamine, 1-(3-fluoro-4-pyridinyl)-
    • 1564452-67-0
    • EN300-1842093
    • Inchi: 1S/C11H15FN2/c12-10-8-14-7-4-9(10)11(13)5-2-1-3-6-11/h4,7-8H,1-3,5-6,13H2
    • InChI Key: WYKDEOTVUZBBKN-UHFFFAOYSA-N
    • SMILES: C1(C2C=CN=CC=2F)(N)CCCCC1

Computed Properties

  • Exact Mass: 194.12192665g/mol
  • Monoisotopic Mass: 194.12192665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.115±0.06 g/cm3(Predicted)
  • Boiling Point: 284.7±35.0 °C(Predicted)
  • pka: 6.36±0.70(Predicted)

1-(3-fluoropyridin-4-yl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1842093-1g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
1g
$986.0 2023-09-19
Enamine
EN300-1842093-5g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
5g
$2858.0 2023-09-19
Enamine
EN300-1842093-10g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
10g
$4236.0 2023-09-19
Enamine
EN300-1842093-0.05g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
0.05g
$827.0 2023-09-19
Enamine
EN300-1842093-0.1g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
0.1g
$867.0 2023-09-19
Enamine
EN300-1842093-0.25g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
0.25g
$906.0 2023-09-19
Enamine
EN300-1842093-0.5g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
0.5g
$946.0 2023-09-19
Enamine
EN300-1842093-1.0g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
1g
$1214.0 2023-05-26
Enamine
EN300-1842093-2.5g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
2.5g
$1931.0 2023-09-19
Enamine
EN300-1842093-5.0g
1-(3-fluoropyridin-4-yl)cyclohexan-1-amine
1564452-67-0
5g
$3520.0 2023-05-26

Additional information on 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine

Professional Introduction to 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine (CAS No. 1564452-67-0)

1-(3-fluoropyridin-4-yl)cyclohexan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1564452-67-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a cyclohexane ring substituted with an amine group and a fluoropyridine moiety, which contributes to its distinct chemical behavior and reactivity.

The fluoropyridine component is particularly noteworthy, as fluorine-containing heterocycles are widely recognized for their role in enhancing the bioavailability, metabolic stability, and binding affinity of pharmaceutical agents. In recent years, there has been a surge in research focused on developing novel fluorinated compounds for therapeutic purposes. The incorporation of fluorine into biological molecules often leads to improved pharmacokinetic profiles, making such compounds attractive candidates for drug discovery.

One of the most compelling aspects of 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine is its versatility in serving as a building block for more complex pharmacophores. The cyclohexane ring provides a rigid scaffold that can be modified further to create molecules with tailored biological activities. This flexibility has made this compound a valuable asset in the synthesis of potential therapeutic agents targeting various diseases.

In the realm of medicinal chemistry, the development of new drugs often involves screening large libraries of compounds to identify those with promising pharmacological properties. 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine has been utilized in such screens due to its unique structural features. Its ability to interact with biological targets in novel ways has led to several innovative drug candidates being explored for conditions ranging from cancer to inflammatory disorders.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of fluorine atoms to influence electronic properties and metabolic pathways has made fluorinated pyridines particularly useful in designing anticancer agents. For instance, derivatives of 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine have been investigated for their potential to inhibit key enzymes involved in tumor growth and progression. These investigations underscore the compound's significance as a precursor in the development of next-generation chemotherapeutic strategies.

The amine group present in 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine also plays a crucial role in determining its chemical reactivity. Amines are versatile functional groups that can participate in various synthetic transformations, including nucleophilic substitutions, condensations, and cyclizations. This reactivity has enabled chemists to modify the compound's structure in numerous ways, leading to a diverse array of derivatives with enhanced biological activities.

Advances in computational chemistry have further facilitated the study of 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine by allowing researchers to predict its behavior and interactions with biological targets with greater accuracy. Molecular modeling techniques have been employed to explore how this compound might bind to enzymes and receptors, providing insights into its potential therapeutic applications. These computational studies complement experimental approaches and have accelerated the discovery process.

The synthesis of 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Modern synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities of this compound for both research and industrial applications. The development of greener synthetic routes has also been a focus, aligning with broader efforts to promote sustainable chemistry practices.

In conclusion, 1-(3-fluoropyridin-4-yl)cyclohexan-1-amine (CAS No. 1564452-67-0) is a compound of great interest in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a rigid cyclohexane ring and a versatile fluoropyridine moiety makes it an excellent candidate for further chemical modification and biological evaluation. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone in the development of innovative drugs targeting various diseases.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen